2-({[4-Bromo-3-(diethylsulfamoyl)phenyl]carbonyl}amino)benzoic acid

• IUPAC Name: 2-[[4-bromo-3-(diethylsulfamoyl)benzoyl]amino]benzoic acid
• InChI: InChI=1S/C18H19BrN2O5S/c1-3-21(4-2)27(25,26)16-11-12(9-10-14(16)19)17(22)20-15-8-6-5-7-13(15)18(23)24/h5-11H,3-4H2,1-2H3,(H,20,22)(H,23,24)
• InChI Key: VNOMZKMKBNFCMC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)O)Br
• Molecular Formula: C18H19BrN2O5S
• DSSTOX Substance ID: DTXSID30360528
• Molecular Weight: 455.3 g/mol
• CAS No.: 415703-23-0

Description

2-({[4-bromo-3-(diethylsulfamoyl)phenyl]carbonyl}amino)benzoic acid is an organic compound belonging to the class of benzanilides. These compounds are characterized by an anilide group in which the carboxamide group is substituted with a benzene ring. The chemical formula for this compound is C18H19BrN2O5S

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({[4-bromo-3-(diethylsulfamoyl)phenyl]carbonyl}amino)benzoic acid typically involves multiple steps. One common method includes the following steps:

Friedel-Crafts Acylation: This step involves the acylation of a benzene ring using an acyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3).

Sulfonamide Formation: The introduction of the sulfonamide group can be achieved by reacting the acylated benzene with diethylamine and sulfur trioxide.

Bromination: The bromination of the benzene ring is carried out using bromine or N-bromosuccinimide (NBS) under radical conditions.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-({[4-bromo-3-(diethylsulfamoyl)phenyl]carbonyl}amino)benzoic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur at the bromine atom, where nucleophiles such as hydroxide ions (OH-) or amines can replace the bromine.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nucleophiles like hydroxide ions (OH-) in aqueous or alcoholic solutions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzanilides.

Scientific Research Applications

2-({[4-bromo-3-(diethylsulfamoyl)phenyl]carbonyl}amino)benzoic acid has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules such as proteins and nucleic acids.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-({[4-bromo-3-(diethylsulfamoyl)phenyl]carbonyl}amino)benzoic acid involves its interaction with specific molecular targets. One known target is the enzyme 3-oxoacyl-[acyl-carrier-protein] synthase 3 (FabH) in Enterococcus faecalis . The compound inhibits the enzyme’s activity, thereby affecting fatty acid biosynthesis in the organism. This inhibition can lead to antimicrobial effects.

Comparison with Similar Compounds

Similar Compounds

• 4-bromo-3-(diethylsulfamoyl)benzoic acid
• 4-bromo-3-(diethylsulfamoyl)phenylacetic acid
• 4-bromo-3-(diethylsulfamoyl)phenylpropanoic acid

Uniqueness

2-({[4-bromo-3-(diethylsulfamoyl)phenyl]carbonyl}amino)benzoic acid is unique due to its specific structural features, such as the presence of both a bromine atom and a diethylsulfamoyl group on the benzene ring. These features contribute to its distinct chemical reactivity and potential biological activities .